Vat Blue 4B Vat Blue 4B Tetrabromoindigo is a biochemical.
Brand Name: Vulcanchem
CAS No.: 2475-31-2
VCID: VC0545006
InChI: InChI=1S/C16H6Br4N2O2/c17-5-1-7-11(9(19)3-5)21-13(15(7)23)14-16(24)8-2-6(18)4-10(20)12(8)22-14/h1-4,21,23H
SMILES: C1=C(C=C(C2=C1C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4Br)Br)O)Br)Br
Molecular Formula: C16H6Br4N2O2
Molecular Weight: 577.8 g/mol

Vat Blue 4B

CAS No.: 2475-31-2

Cat. No.: VC0545006

Molecular Formula: C16H6Br4N2O2

Molecular Weight: 577.8 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Vat Blue 4B - 2475-31-2

Specification

Description Tetrabromoindigo is a biochemical.
CAS No. 2475-31-2
Molecular Formula C16H6Br4N2O2
Molecular Weight 577.8 g/mol
IUPAC Name 5,7-dibromo-2-(5,7-dibromo-3-hydroxy-1H-indol-2-yl)indol-3-one
Standard InChI InChI=1S/C16H6Br4N2O2/c17-5-1-7-11(9(19)3-5)21-13(15(7)23)14-16(24)8-2-6(18)4-10(20)12(8)22-14/h1-4,21,23H
Standard InChI Key PTWYQANXSNMUTI-YPKPFQOOSA-N
Isomeric SMILES C1=C(C=C(C2=C1C(=O)/C(=C/3\C(=O)C4=C(N3)C(=CC(=C4)Br)Br)/N2)Br)Br
SMILES C1=C(C=C(C2=C1C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4Br)Br)O)Br)Br
Canonical SMILES C1=C(C=C(C2=C1C(=O)C(=C3C(=O)C4=C(N3)C(=CC(=C4)Br)Br)N2)Br)Br
Appearance Solid powder

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